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Compound of Interest

Compound Name: Inarigivir

Cat. No.: B1671813

For Immediate Use by Laboratory and Drug Development Professionals

This document provides critical guidance on the proper disposal of Inarigivir, a compound
identified as harmful if swallowed and highly toxic to aquatic life with long-lasting effects.[1]
Adherence to these procedures is essential to ensure personnel safety and environmental
protection.

Hazard Profile and Handling Precautions

Inarigivir and its related compounds, such as Inarigivir soproxil, present several hazards that
necessitate careful handling. Inarigivir soproxil is known to cause skin and eye irritation and
may lead to respiratory irritation.[2] Therefore, appropriate personal protective equipment
(PPE), including safety goggles with side-shields, protective gloves, and impervious clothing,
must be worn at all times when handling these compounds.[1] All handling of Inarigivir should
be conducted in a well-ventilated area to avoid the formation and inhalation of dust and
aerosols.[1][2]
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Hazard Statement Classification Source

) Acute toxicity, Oral (Category
H302: Harmful if swallowed 2 [1]

. o Acute aquatic toxicity
H410: Very toxic to aquatic life ) )
] . (Category 1), Chronic aquatic [1]
with long lasting effects o
toxicity (Category 1)

Skin corrosion/irritation

H315: Causes skin irritation [2]
(Category 2)

H319: Causes serious eye Serious eye damage/eye 2]

irritation irritation (Category 2A)

_ Specific target organ toxicity,
H335: May cause respiratory ] ]
o single exposure; Respiratory [2]
irritation S
tract irritation (Category 3)

Step-by-Step Disposal Protocol

The primary directive for the disposal of Inarigivir is to "Dispose of contents/ container to an
approved waste disposal plant."[1] The following steps provide a procedural framework to
achieve this in a laboratory setting.

e Segregation of Waste: All waste contaminated with Inarigivir, including unused product,
solutions, contaminated labware (e.g., vials, pipette tips, gloves), and spill cleanup materials,
must be segregated from general and non-hazardous waste streams.

o Waste Containment:

o Solid Waste: Collect solid Inarigivir waste in a dedicated, leak-proof, and clearly labeled
hazardous waste container. The container should be sealed to prevent accidental spillage
or release.

o Liquid Waste: Collect liquid waste containing Inarigivir in a sealed, shatter-resistant
container. This container must also be clearly labeled as hazardous waste. Avoid mixing
with incompatible materials such as strong acids, alkalis, or strong oxidizing/reducing
agents.[1][2]
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o Sharps Waste: Any sharps, such as needles or syringes, contaminated with Inarigivir
should be disposed of in a designated, puncture-resistant sharps container that is also
labeled as hazardous waste.

e Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and should
identify the contents, including "Inarigivir,” and the associated hazards (e.g., "Toxic,"
"Aguatic Hazard").

o Storage: Store sealed hazardous waste containers in a designated, secure area away from
general laboratory traffic. This area should be well-ventilated and have secondary
containment to control any potential leaks.

» Disposal: Arrange for the collection and disposal of the hazardous waste through a licensed
and approved waste disposal contractor. Ensure that the contractor is aware of the nature of
the chemical waste. The recommended method for the final disposal of pharmaceutical
waste is incineration.[3]

Spill Management

In the event of a spill of Inarigivir solution, the following steps should be taken:
o Evacuate non-essential personnel from the area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert, liquid-binding material (e.g.,
diatomite, universal binders).

o Carefully collect the contaminated absorbent material and place it in a sealed, labeled
hazardous waste container.

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol.[2]

» Dispose of all cleanup materials as hazardous waste.

Inarigivir Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of Inarigivir waste.
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Final Disposal
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Caption: Workflow for the safe disposal of Inarigivir waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Inarigivir].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671813#inarigivir-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1671813?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

